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Compound of Interest

Compound Name: Metatartaric acid

Cat. No.: B12092344 Get Quote

Audience: Researchers, scientists, and quality control professionals in the food, beverage

(particularly wine), and chemical industries.

Introduction:

Metatartaric acid is a food additive (E353) produced by the controlled dehydration of L-tartaric

acid at high temperatures (150-170°C).[1][2] This process results in a complex mixture of

polyesters, primarily mono- and di-esters of tartaric acid, along with unreacted tartaric acid.[1]

[2] Its primary function in winemaking is to act as a stabilizer, inhibiting the precipitation of

potassium bitartrate and calcium tartrate crystals, thus ensuring the clarity and stability of the

wine.[1][3] The effectiveness of metatartaric acid as a crystal inhibitor is directly correlated

with its degree of esterification.[1] Therefore, the determination of the esterification index is a

critical quality control parameter.

This document provides a detailed protocol for determining the esterification index of

metatartaric acid through a titrimetric method based on saponification. The method involves

quantifying the free acidity and the total acidity after hydrolysis (saponification) of the ester

linkages.

Principle of the Method
The determination of the esterification index is achieved through a two-stage acid-base titration

process:
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Determination of Free Acidity: The metatartaric acid sample is dissolved in water and

directly titrated with a standardized sodium hydroxide (NaOH) solution to a defined pH

endpoint using an indicator. This titration quantifies the carboxylic acid groups that are not

esterified.

Determination of Total Acidity (Post-Saponification): A separate aliquot of the sample is

treated with a known excess of concentrated NaOH. The mixture is allowed to stand for a

sufficient period (2 hours) to ensure the complete hydrolysis (saponification) of the ester

bonds, converting them back to carboxylate and alcohol groups.[4] The excess, unreacted

NaOH is then back-titrated with a standardized sulfuric acid (H₂SO₄) solution.[4] The

difference between the initial amount of NaOH added and the amount remaining gives the

quantity of NaOH consumed for both the initial free acids and the saponified esters.

The ester content and the esterification index are then calculated from the results of these two

titrations.

Experimental Protocol
1. Reagents and Equipment

Reagents:

Metatartaric acid sample

Deionized or distilled water

Sodium hydroxide (NaOH) solution, standardized to 1 M

Sulfuric acid (H₂SO₄) solution, standardized to 0.5 M

Bromothymol blue indicator solution (e.g., 4 g/L in ethanol)[1]

Equipment:

Analytical balance, readable to 0.1 mg

1000 mL volumetric flask
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250 mL Erlenmeyer (conical) flasks

50 mL burette, class A

Pipettes, class A (20 mL, 50 mL)

Magnetic stirrer and stir bars

Stoppers for flasks

2. Preparation of Solutions

Metatartaric Acid Sample Solution (20 g/L):

Accurately weigh approximately 20 g of the metatartaric acid sample (record weight as

W).[4]

Quantitatively transfer the sample to a 1000 mL volumetric flask.

Dissolve in deionized water and make up to the mark. Mix thoroughly. This solution should

be freshly prepared.[1]

Standardized Solutions: Prepare and standardize 1 M NaOH and 0.5 M H₂SO₄ solutions

using standard laboratory procedures.

3. Titration Procedure

Part A: Determination of Free Acidity

Pipette 50 mL of the prepared metatartaric acid solution into a 250 mL Erlenmeyer flask.[4]

Add 3-10 drops of bromothymol blue indicator solution.[1][4]

Titrate with 1 M NaOH solution from a burette until the indicator changes to a persistent

bluish-green color (pH ≈ 7.0).[4]

Record the volume of 1 M NaOH used as n (in mL).[4]

Part B: Determination of Total Acidity (Saponification and Back-Titration)
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To the flask from Part A, which now contains the neutralized free acids, accurately pipette 20

mL of 1 M NaOH solution.[1][4]

Stopper the flask securely and let it stand for 2 hours at ambient temperature to ensure

complete saponification of the esters.[1][4]

After the 2-hour incubation, titrate the excess NaOH in the flask with 0.5 M H₂SO₄ solution

from a burette.

The endpoint is reached when the bromothymol blue indicator returns to a bluish-green color

(pH ≈ 7.0).[4]

Record the volume of 0.5 M H₂SO₄ used as n' (in mL).[4]

4. Calculations

Volume of NaOH for Saponification (V_sapon):

First, calculate the volume of 1 M NaOH equivalent to the back-titrated sulfuric acid. Since

2 moles of NaOH react with 1 mole of H₂SO₄, and the acid is 0.5 M, the volume of 1 M

NaOH equivalent to n' mL of 0.5 M H₂SO₄ is n' mL.

V_sapon (mL) = 20 mL - n'

Esterified Acid Content (as Tartaric Acid, g/100g ):

The amount of esterified functions is determined by the volume of NaOH consumed during

saponification. 1 mL of 1 M NaOH corresponds to 0.075 g of tartaric acid.[1]

The initial sample weight in the 50 mL aliquot is W / 20.

Esterified Acid (%) = (V_sapon * 0.075) / (W / 20) * 100

Total Acid Content (Free + Esterified, as Tartaric Acid, g/100g ):

The total volume of 1 M NaOH consumed is the sum of that used for free acids (n) and

that used for saponification (V_sapon).
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Total Acid (%) = ((n + V_sapon) * 0.075) / (W / 20) * 100

Esterification Index (or Degree of Esterification, %):

This index represents the proportion of esterified acid functions relative to the total acid

functions.

Esterification Index (%) = (V_sapon / (n + V_sapon)) * 100

Data Presentation
The results of the analysis should be recorded systematically. The following table provides a

template for data logging and comparison.
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Parameter Symbol Batch 1 Batch 2 Batch 3

Initial

Measurements

Weight of

Metatartaric Acid

(g)

W

Volume of 1 M

NaOH for Free

Acidity (mL)

n

Volume of 0.5 M

H₂SO₄ for Back-

Titration (mL)

n'

Calculated

Values

Volume of 1 M

NaOH for

Saponification

(mL)

V_sapon

Esterified Acid

Content (%)
-

Total Acid

Content (%)
-

Esterification

Index (%)
- - - -

Note: Commercial metatartaric acid typically has a degree of esterification above 32%.[4][5]

Visualizations
Experimental Workflow Diagram
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The following diagram illustrates the logical flow of the experimental protocol for determining

the esterification index.

Caption: Workflow for the titrimetric determination of the metatartaric acid esterification index.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the chemical logic behind the determination, showing how the

different acid forms are quantified.

Quantification Steps

Metatartaric Acid Sample

Free Carboxylic
Acid Groups (-COOH)

Ester Groups
(-COOR)

Titration with NaOH
(Volume 'n')

Quantifies
Saponification

(Excess NaOH)

Hydrolyzes

Calculation of
Esterification Index

Input 'n'

Back-Titration with H₂SO₄

(Volume 'n')

Quantifies
Excess NaOH

Input 'n'

Click to download full resolution via product page

Caption: Logical relationship of components and steps in the esterification index analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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